Cas no 23794-13-0 (5-Bromoacetyl)-2-chloropyridine)

• Product Name: 5-Bromoacetyl)-2-chloropyridine
• CAS No: 23794-13-0
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• MDL: MFCD03086229
• CID: 823064
• Update Time: 2026-04-29

5-Bromoacetyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(6-chloro-3-pyridinyl)Ethanone
• 2-bromo-1-(6-chloropyridin-3-yl)ethanone
• (5-Bromoacetyl)-2-chloro pyridine
• 2-bromo-1-(6-chloro-3-pyridyl)ethanone
• 2-bromo-1-(6-chloropyrid-3-yl)ethanone
• 2-Bromo-1-(6-chloro-pyridin-3-yl)-ethanone
• 2-chloro-5-(2-bromoacetyl)pyridine
• AB13128
• AG-I-03174
• bromomethyl 6-chloro-3-pyridyl ketone
• CTK0I7750
• Ethanone, 2-bromo-1-(6-chloro-3-pyridinyl)-
• KB-228561
• 2-Bromo-1-(6-chloropyridin-3-yl)-ethanone
• 5-Bromoacetyl)-2-chloropyridine

• MDL： MFCD03086229
• Inchi： InChI=1S/C7H5BrClNO/c8-3-6(11)5-1-2-7(9)10-4-5/h1-2,4H,3H2
• InChI Key： ULZREOFAPZUQHH-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1C(=O)CBr)Cl

Computed Properties

• Exact Mass: 232.92435
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.683
• Melting Point: 79-80 ºC
• PSA: 29.96

Additional information on 5-Bromoacetyl)-2-chloropyridine

Introduction to 5-Bromoacetyl)-2-chloropyridine (CAS No. 23794-13-0)

5-Bromoacetyl)-2-chloropyridine, identified by its Chemical Abstracts Service (CAS) number 23794-13-0, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, characterized by its reactive acetyl and chloro substituents, which make it a versatile building block for synthesizing more complex molecules. The presence of both bromo and chloro functional groups enhances its reactivity, enabling diverse chemical transformations that are invaluable in drug discovery and material science.

The structure of 5-Bromoacetyl)-2-chloropyridine consists of a pyridine ring substituted at the 2-position with a chlorine atom and at the 5-position with a bromoacetyl group. This arrangement imparts unique electronic and steric properties, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many bioactive compounds.

In recent years, 5-Bromoacetyl)-2-chloropyridine has garnered attention for its role in the development of novel therapeutic agents. Its reactivity allows for the facile introduction of acetyl groups into various biological targets, facilitating the synthesis of peptidomimetics and other pharmacophores. For instance, researchers have leveraged this compound to create inhibitors targeting enzyme active sites, demonstrating its potential in modulating biological pathways.

One notable application lies in the field of neuroscience research. The pyridine scaffold is a common motif in neuroactive compounds, and modifications at the 2- and 5-positions can fine-tune receptor binding affinity and selectivity. Studies have shown that derivatives of 5-Bromoacetyl)-2-chloropyridine exhibit promising activity as modulators of neurotransmitter receptors, including GABA receptors and nicotinic acetylcholine receptors. These findings highlight the compound's significance in developing treatments for neurological disorders.

Another area where this compound has made strides is in antimicrobial drug discovery. The acetyl group serves as a handle for further derivatization, allowing chemists to append antimicrobial scaffolds onto the pyridine core. Recent publications describe the use of 5-Bromoacetyl)-2-chloropyridine to synthesize novel quinolone analogs with enhanced antibacterial properties. These efforts underscore the compound's versatility as a tool for generating structurally diverse libraries for high-throughput screening.

The synthetic utility of 5-Bromoacetyl)-2-chloropyridine extends beyond pharmaceutical applications. In materials science, it serves as a precursor for designing advanced polymers and liquid crystals. The halogenated pyridine core can be polymerized or incorporated into copolymers to achieve specific optoelectronic properties. Such materials are increasingly relevant in the development of organic semiconductors and light-emitting diodes (OLEDs).

Advances in green chemistry have also influenced how researchers utilize 5-Bromoacetyl)-2-chloropyridine. Efforts to minimize hazardous waste have led to the development of catalytic methods that enhance reaction efficiency while reducing byproduct formation. For example, palladium-catalyzed cross-coupling reactions using this compound have been optimized to operate under milder conditions, aligning with sustainable chemistry principles.

The future prospects for 5-Bromoacetyl)-2-chloropyridine remain bright, driven by ongoing research into its reactivity and applications. As synthetic methodologies evolve, new derivatives and applications will likely emerge, further solidifying its role as a cornerstone intermediate in chemical synthesis. Collaborative efforts between academia and industry will continue to uncover innovative uses for this versatile compound.

In conclusion, 5-Bromoacetyl)-2-chloropyridine (CAS No. 23794-13-0) is a multifunctional building block with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in modern synthetic chemistry. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific discovery.